4-Methoxyquinoline-3-carboxylic acid

• IUPAC Name: 4-methoxyquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-15-10-7-4-2-3-5-9(7)12-6-8(10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key: OHBRTJHNLZMLEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC2=CC=CC=C21)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID201290024
• Molecular Weight: 203.19 g/mol
• CAS RN: 74557-74-7

Description

4-Methoxyquinoline-3-carboxylic acid is a derivative of quinoline, a heterocyclic compound that has versatile applications in the fields of industrial and synthetic organic chemistry. It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry.

Synthesis Analysis

Quinoline and its analogues have been synthesized using various protocols reported in the literature. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of quinoline, which has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The difference lies in the methoxy and carboxylic acid functional groups attached to the quinoline core.

Chemical Reactions Analysis

Quinoline and its derivatives have been functionalized for biological and pharmaceutical activities through various chemical reactions. These include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols.

Scientific Research Applications

1. Antiallergy Activity

A study explored a series of 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylic acid derivatives, including 4-Methoxyquinoline-3-carboxylic acid, for their antiallergy activity. These compounds showed significant activity, suggesting their potential in antiallergy treatments (Althuis et al., 1980).

2. Chemical Synthesis and Transformations

This compound has been used in chemical synthesis. One study investigated the Cannizzaro reaction of 2-chloro-3-formylquinolines, producing 2-methoxyquinoline-3-carboxylic acids among other products. These compounds were further utilized in the synthesis of 2-acetylfuro[2,3-b]quinolines (Kumar et al., 2012).

3. Application in Fluorescence Labeling

6-Methoxy-4-quinolone, a related compound, was identified as a novel fluorophore useful for biomedical analysis due to its strong fluorescence in a wide pH range, highlighting the potential of methoxyquinolines in fluorescence labeling and analysis (Hirano et al., 2004).

4. Antimicrobial Activities

Quinoline derivatives, such as this compound, have been investigated for their antimicrobial properties. A study synthesized 2-phenylquinoline derivatives and explored their antibacterial activities, indicating the role of quinoline derivatives in the development of new antimicrobial agents (Lei et al., 2014).

5. Metabolic Studies

This compound and its derivatives have been subjects in metabolic studies. For instance, the metabolism of Dictamnine (4-methoxyfuro[2,3-b]quinolone) in mice was investigated using HPLC-LTQ-Orbitrap Mass Spectrometry, offering insights into the metabolic pathways of similar quinoline compounds (Fu et al., 2018).

Safety and Hazards

While specific safety and hazard information for 4-Methoxyquinoline-3-carboxylic acid is not available, a related compound, 4-Hydroxyquinoline-3-carboxylic acid, is reported to be harmful if swallowed. It’s important to handle such compounds with appropriate safety measures.

Future Directions

The future directions for research on 4-Methoxyquinoline-3-carboxylic acid and other quinoline derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry. This could include the development of more sustainable and environmentally friendly synthesis methods, as well as the design of novel quinoline-based drugs.

Mechanism of Action

Target of Action

Quinoline derivatives have been known to play a major role in medicinal chemistry . They are vital scaffolds for leads in drug discovery .

Mode of Action

Quinoline derivatives are known to interact with their targets through various mechanisms, leading to changes in cellular processes .

Biochemical Pathways

Quinoline derivatives are known to influence a variety of biochemical pathways, leading to downstream effects .

Result of Action

Some quinoline derivatives have been reported to have antiblastic activity , and others have shown antioxidant activity .

Action Environment

The action of quinoline derivatives can be influenced by various factors, including ph, temperature, and the presence of other molecules .